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Cat. No.: B1258719

Introduction

Enacyloxin lla is a polyketide antibiotic with significant inhibitory activity against a range of
Gram-positive and Gram-negative bacteria.[1] Produced by certain species of the bacterial
genus Burkholderia, this molecule has garnered interest within the scientific community due to
its novel structure and mechanism of action, particularly in an era of mounting antibiotic
resistance.[2][3] Enacyloxin lla targets the bacterial protein synthesis machinery, a critical
pathway for bacterial viability, by interacting with the elongation factor Tu (EF-Tu).[4][5] This
guide provides an in-depth overview of Enacyloxin lla, its producing organism, its
biosynthesis, mechanism of action, and relevant experimental methodologies for researchers,
scientists, and drug development professionals.

The Producing Organism: Burkholderia

The genus Burkholderia comprises a diverse group of Gram-negative, aerobic, rod-shaped
bacteria.[6] Members of this genus are ubiquitous in the environment, inhabiting soil, water,
and the rhizosphere.[6] While many Burkholderia species are known for their beneficial
associations with plants and fungi, some are opportunistic pathogens in humans, notably in
individuals with cystic fibrosis.[6][7]

Several Burkholderia species have been identified as producers of Enacyloxin lla, including:

o Burkholderia gladioli: This species is a known plant pathogen affecting crops like rice,
onions, and gladiolus.[6] It is also an opportunistic human pathogen. B. gladioli synthesizes a
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variety of inhibitory substances, including enacyloxins.[6][8]

o Burkholderia ambifaria: A member of the Burkholderia cepacia complex (Bcc), B. ambifaria
has also been identified as a producer of Enacyloxin lla.[2][9]

The production of secondary metabolites like Enacyloxin lla is thought to play a role in the
ecological competitiveness of these bacteria.[7]

Enacyloxin lla: Structure and Physicochemical
Properties

Enacyloxin lla is a unique polyene antibiotic with a non-lactonic structure.[1] Its chemical
backbone consists of a 3,4-dihydroxycyclohexanecarboxylic acid moiety with a chlorine-
containing polyenic and polyhydroxy acyl side chain attached via an ester linkage.[1][8]

Table 1: Physicochemical Properties of Enacyloxin lla

Property Value Reference
Molecular Formula Cs33H45CI2NO11 [10]
Molecular Weight 702.6 g/mol [10]
Appearance Yellow-colored [11]

Biosynthesis of Enacyloxin lla

Enacyloxin lla is synthesized via a complex biosynthetic pathway encoded by a dedicated
gene cluster.[2] The core of this machinery is an unusual hybrid modular polyketide synthase
(PKS).[2] This PKS system is unique in that it consists of multiple proteins with similarities to
both cis-acyltransferase (cis-AT) PKSs and a single protein with similarity to trans-AT PKSs.[2]
The biosynthesis is also noted to be regulated by quorum sensing.[2]

The assembly of the enacyloxin polyketide chain involves a dual transacylation mechanism for
its release from the synthase.[12] A non-elongating ketosynthase domain facilitates the transfer
of the completed polyketide chain from the final acyl carrier protein domain of the synthase to a
distinct carrier protein.[12][13] Subsequently, a nonribosomal peptide synthetase (NRPS)
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condensation domain catalyzes the condensation of this chain with (1S, 3R, 4S)-3, 4-
dihydroxycyclohexane carboxylic acid (DHCCA).[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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